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Compound of Interest

Compound Name: 2,3-Thiophenedicarboxaldehyde

Cat. No.: B186593 Get Quote

An In-depth Technical Guide to 2,3-
Thiophenedicarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Thiophenedicarboxaldehyde,

a versatile heterocyclic aldehyde crucial for advanced organic synthesis. This document details

its chemical and physical properties, provides an experimental protocol for its synthesis, and

explores its applications, with a particular focus on its utility in pharmaceutical research and

development.

Core Compound Data
2,3-Thiophenedicarboxaldehyde is a key building block in the synthesis of a wide array of

complex organic molecules. Its unique structure, featuring a thiophene ring functionalized with

two adjacent aldehyde groups, allows for diverse chemical transformations.
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Property Value Citations

CAS Number 932-41-2 [1]

Molecular Weight 140.16 g/mol [1]

Molecular Formula C₆H₄O₂S [1]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 77 - 81 °C [1]

Boiling Point 134 °C at 22 mmHg [1]

Purity ≥ 98% (GC) [1]

Synthesis of 2,3-Thiophenedicarboxaldehyde: An
Experimental Protocol
The synthesis of 2,3-Thiophenedicarboxaldehyde can be achieved through a two-step

process starting from 2,3-dimethylthiophene. The following protocol is adapted from

established synthetic methods.[2][3]

Step 1: Synthesis of 2,3-Bis(bromomethyl)thiophene
Materials:

2,3-Dimethylthiophene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO)

Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃)

Saturated sodium bicarbonate solution

Brine solution
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2,3-dimethylthiophene (0.1 mol) in carbon tetrachloride (200 mL).[3]

Add N-bromosuccinimide (0.2 mol) and a catalytic amount of benzoyl peroxide to the

solution.[3]

Heat the mixture to reflux and stir vigorously for 4-6 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).[3]

After the reaction is complete, cool the mixture to room temperature and filter off the

succinimide byproduct.[3]

Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.[3]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.[3]

Purify the crude 2,3-bis(bromomethyl)thiophene by vacuum distillation.[3]

Step 2: Synthesis of 2,3-Thiophenedicarboxaldehyde
(Sommelet Reaction)
Materials:

2,3-Bis(bromomethyl)thiophene (from Step 1)

Hexamethylenetetramine

Chloroform (CHCl₃)

Hydrochloric acid (HCl)

Procedure:
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Dissolve 2,3-bis(bromomethyl)thiophene (0.05 mol) in chloroform (150 mL) in a round-

bottom flask.[3]

Add hexamethylenetetramine (0.11 mol) to the solution.[3]

Heat the mixture to reflux for 3-4 hours.[3]

After cooling, the resulting salt is hydrolyzed by adding water and acidifying with hydrochloric

acid.[2]

The organic layer is separated, washed, dried, and the solvent is evaporated.[2]

The crude 2,3-Thiophenedicarboxaldehyde is purified by column chromatography using

petroleum ether as the eluent to yield the final product.[2]

Applications in Research and Development
2,3-Thiophenedicarboxaldehyde is a valuable intermediate in several areas of chemical and

pharmaceutical research.

Organic Synthesis: It serves as a versatile precursor for the synthesis of various heterocyclic

compounds through condensation and cyclization reactions.[1]

Materials Science: The compound is utilized in the development of conductive polymers and

other electronic materials due to the electronic properties of the thiophene ring.[1]

Fluorescent Dyes: It is a building block for novel fluorescent dyes used in biological imaging

and diagnostics.[1]

Pharmaceutical Development: Its unique structure is incorporated into the design of potential

therapeutic agents.[1] A notable application is in the chemoselective cyclization of

unprotected peptides.[4]

Experimental Workflow: Peptide Cyclization
A key application of 2,3-Thiophenedicarboxaldehyde in drug development is its use in the

cyclization of peptides. This process is highly chemoselective, reacting specifically with a
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primary amine (from a lysine side chain or the peptide's N-terminus) and a thiol (from a

cysteine side chain) to create a stable, bridged cyclic peptide.[4]

Starting Materials

Reaction Conditions

Product

Unprotected Peptide

Aqueous Buffer
Rapid Transformation

2,3-Thiophenedicarboxaldehyde

Thieno[2,3-c]pyrrole-bridged
Cyclic Peptide

Click to download full resolution via product page

Caption: Workflow for the chemoselective cyclization of peptides using 2,3-
Thiophenedicarboxaldehyde.

This reaction's specificity and efficiency in aqueous buffers make it a powerful tool for creating

structurally constrained peptides, which are of great interest in drug discovery for their

enhanced stability and binding affinity.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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